2-Hydroxy-5-chlorobenzene sulfonyl pyrrolidine

• Molecular Formula: C10H12ClNO3S
• Molecular Weight: 261.73 g/mol
• IUPAC Name: 4-chloro-2-pyrrolidin-1-ylsulfonylphenol
• InChI: InChI=1S/C10H12ClNO3S/c11-8-3-4-9(13)10(7-8)16(14,15)12-5-1-2-6-12/h3-4,7,13H,1-2,5-6H2
• InChI Key: UQOGLCYBHJLINI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)O

Description

2-Hydroxy-5-chlorobenzene sulfonyl pyrrolidine is a useful research compound. Its molecular formula is C10H12ClNO3S and its molecular weight is 261.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product of Example 44A (2.16 g, 9.51 mmol) in CHCl3 (8 mL) was added, with ice cooling, pyrrolidine (4.05 g, 57.04 mmol). The mixture was stirred at 25° C. for 2 hrs, then concentrated in vacuo. The residue was dissolved in toluene, washed with HCl and water, dried (Na2SO4) and concentrated. The resulting oil was crystallized from hexane and chromatographed (CH2Cl2) to yield the title compound (1.92 g), m.p. 101-102° C.